Cas no 844432-36-6 (Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]-)

• Product Name: Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]-
• CAS No: 844432-36-6
• MF: C₁₆H₁₈FN₅O
• MW: 315.345426082611
• CID: 667209
• PubChem ID: 15603205
• Update Time: 2025-04-19

Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[4-(cyclopentylamino)-5-fluoro-2-pyrimidinyl]amino]-
• 4-[[4-(cyclopentylamino)-5-fluoropyrimidin-2-yl]amino]benzamide
• 4-{[4-(Cyclopentylamino)-5-fluoropyrimidin-2-yl]amino}benzamide
• 4-((4-(Cyclopentylamino)-5-fluoropyrimidin-2-yl)amino)benzamide
• SCHEMBL14607406
• 844432-36-6
• DTXSID80575509

• Inchi： 1S/C16H18FN5O/c17-13-9-19-16(22-15(13)20-11-3-1-2-4-11)21-12-7-5-10(6-8-12)14(18)23/h5-9,11H,1-4H2,(H2,18,23)(H2,19,20,21,22)
• InChI Key： CWYKBKTYXLQODK-UHFFFAOYSA-N
• SMILES： FC1=CN=C(NC2C=CC(C(N)=O)=CC=2)N=C1NC1CCCC1

Computed Properties

• Exact Mass: 315.14953838g/mol
• Monoisotopic Mass: 315.14953838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.9Ų